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Compound of Interest

Compound Name: Chrysodine

Cat. No.: B1234402

An in-depth examination of the chemical and physical properties of Chrysodine G/Y and
Chrysodine R, providing researchers and drug development professionals with a
comprehensive comparative analysis.

Introduction

Chrysodine is a cationic diazo dye of historical significance, being one of the first synthetically
produced azo dyes. It finds applications in various fields, including as a biological stain and a
colorant for textiles, leather, and paper. The common variants, Chrysodine G/Y and
Chrysodine R, while often grouped, possess distinct chemical structures that give rise to
different properties and potential applications. This technical guide elucidates the core chemical
differences between these variants, providing quantitative data, detailed experimental
protocols, and visual representations of their chemical structures and analytical workflows to
aid researchers in their selection and application.

Core Chemical Differences and Nomenclature

The primary distinction between the common Chrysodine variants lies in the substitution on
the phenylenediamine ring. The nomenclature can be ambiguous, with "Chrysodine G" and
"Chrysodine Y" often used interchangeably for the same chemical entity, which is also known
as Basic Orange 2. In contrast, "Chrysodine R" (Basic Orange 1) refers to a methylated
analogue.
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o Chrysodine G/Y (Basic Orange 2): The core structure is 2,4-diaminoazobenzene, typically
available as a hydrochloride salt. Its chemical name is 4-(phenyldiazenyl)benzene-1,3-
diamine hydrochloride.[1]

e Chrysodine R (Basic Orange 1): This variant contains a methyl group on the
phenylenediamine ring. Its systematic name is 4-methyl-6-(phenyldiazenyl)benzene-1,3-
diamine hydrochloride.[2]

The presence of the methyl group in Chrysodine R, while seemingly minor, influences its
physicochemical properties, including its molecular weight, and potentially its solubility and
spectroscopic characteristics.

Comparative Physicochemical Data

The following tables summarize the key quantitative data for Chrysodine G/Y and Chrysodine
R, facilitating a direct comparison of their properties.

Table 1: General and Physical Properties

Chrysodine GlY (Basic Chrysodine R (Basic
Property

Orange 2) Orange 1)
CAS Number 532-82-1 4438-16-8
Colour Index No. 11270 11320
Chemical Formula C12H13CINa C13H15CINa
Molecular Weight 248.71 g/mol 262.74 g/mol [3]
Appearance Red-brown powder or crystals Dark yellow-orange powder

] ] ~235 °CJ[3] (some sources

Melting Point Decomposes at 235 °C

report 165-166 °C)

Table 2: Spectroscopic and Solubility Properties
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Chrysodine GlY (Basic Chrysodine R (Basic
Property

Orange 2) Orange 1)
UV-Vis Amax (in water) 449 - 454 nm[1] 440 - 446 nm[4]
Solubility in Water Soluble Soluble[3]
Solubility in Ethanol Soluble Soluble[3]

Chemical Structures and Synthesis

The chemical structures of Chrysodine G/Y and Chrysodine R are depicted below. The
synthesis of these azo dyes follows a classical pathway involving diazotization of an aromatic
amine followed by azo coupling with an electron-rich coupling partner.

Chemical Structures of Chrysodine Variants

Chrysodine G/Y (Basic Orange 2) Chrysodine R (Basic Orange 1)

GY_img C12H13CINa R_img Ci13H15CINa

Click to download full resolution via product page

Chemical structures of Chrysodine variants.

Synthesis Pathway

The general synthetic pathway for Chrysodine variants involves two main steps: the
diazotization of aniline and the subsequent azo coupling reaction.
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Step 1: Diazotization of Aniline

Aniline

NaNO: + HCI

(0-5 °C)

Benzenediazonium
Chloride

A

Step 2a: Azo Coupling for Chrysodin'yé/Y Step 2b:¥o Coupling for Chrysodine R

m-Phenylenediamine 4-Methylbenzene-1,3-diamine

:

Chrysodine G/Y Chrysodine R
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Chemical Distinctions of Chrysodine Variants: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234402#chrysodine-variants-r-y-g-and-their-
chemical-differences]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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